4-amino-5-[3-(propan-2-yloxy)phenyl]-4H-1,2,4-triazole-3-thiol

Specification

• CAS No.: 893727-44-1
• Molecular Formula: C11H14N4OS
• Molecular Weight: 250.32
• IUPAC Name: 4-amino-3-(3-propan-2-yloxyphenyl)-1H-1,2,4-triazole-5-thione
• Standard InChI: InChI=1S/C11H14N4OS/c1-7(2)16-9-5-3-4-8(6-9)10-13-14-11(17)15(10)12/h3-7H,12H2,1-2H3,(H,14,17)
• Standard InChI Key: MPNFDERJDRRRCV-UHFFFAOYSA-N
• SMILES: CC(C)OC1=CC=CC(=C1)C2=NNC(=S)N2N

Introduction

4-Amino-5-[3-(propan-2-yloxy)phenyl]-4H-1,2,4-triazole-3-thiol is a complex organic compound that belongs to the triazole family. This compound is characterized by its unique structural features, including a triazole ring, an amino group, and a thiol group, which are linked to a phenyl ring substituted with a propan-2-yloxy group. The compound's molecular structure suggests potential biological activities, such as antimicrobial and anticancer properties, due to the presence of these functional groups.

Synthesis and Preparation

The synthesis of 4-amino-5-[3-(propan-2-yloxy)phenyl]-4H-1,2,4-triazole-3-thiol typically involves multi-step chemical reactions. These processes often start with the preparation of the triazole ring and subsequent substitution reactions to introduce the amino, thiol, and propan-2-yloxy groups. The synthesis may involve the use of hydrazine hydrate, acid chlorides, and other reagents under controlled conditions to ensure high yields and purity.

Biological Activities

Triazole derivatives, including 4-amino-5-[3-(propan-2-yloxy)phenyl]-4H-1,2,4-triazole-3-thiol, are known for their diverse biological activities. These compounds have been studied for their antimicrobial, antifungal, and anticancer properties. The presence of the triazole ring and other functional groups allows these compounds to interact with biological targets, potentially inhibiting or modulating their activity.

Biological Activity	Description
Antimicrobial Activity	Potential to inhibit the growth of microorganisms.
Antifungal Activity	Effective against various fungal strains, as observed in similar triazole derivatives.
Anticancer Activity	May interact with cancer-related biological targets, though specific studies on this compound are limited.

Research Findings and Applications

Research on triazole derivatives has shown promising results in medicinal chemistry. The unique combination of functional groups in these compounds contributes to their potential therapeutic applications. While specific data on 4-amino-5-[3-(propan-2-yloxy)phenyl]-4H-1,2,4-triazole-3-thiol is limited, related compounds have demonstrated significant biological activities, making them candidates for further pharmacological exploration.

Compound	Biological Activity
5-Substituted-4-amino-1,2,4-triazole-3-thioesters	Antifungal activity against Aspergillus and Mucor species.
Triazole derivatives	Antimicrobial and anticancer properties.